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Compound of Interest

Compound Name: Ono-DI-004

CAS No.: 87-71-8

Cat. No.: B1238736 Get Quote

Core Directive & Executive Summary
Ono-DI-004 (CAS: 250605-97-1) is a potent, selective EP1 prostanoid receptor agonist.[1] Due

to its specific biological activity and pharmacological potency, it cannot be treated as general

chemical waste.

The Critical Rule: Ono-DI-004 must never be disposed of via sanitary sewer systems (sink

disposal) or general municipal trash.[1] The only validated disposal method is high-temperature

incineration through a licensed hazardous waste contractor.[1]

This guide provides the authoritative workflow for the segregation, packaging, and destruction

of Ono-DI-004, ensuring compliance with standard laboratory safety protocols for bioactive

organic compounds.

Physicochemical Profile & Waste Classification
To properly segregate waste, you must understand the material's properties. Ono-DI-004 is a

lipophilic organic compound.[1]
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Property Data Disposal Implication

Chemical Name Ono-DI-004
Label as "Bioactive Organic

Solid/Solution"

CAS Number 250605-97-1 Required for Waste Manifest

Molecular Formula C₂₄H₃₈O₆
Combustible; suitable for

incineration

Solubility
Soluble in DMSO, Ethanol;

Poor in Water

Do not use water for initial spill

cleanup or rinsing.[1] Use

Ethanol/DMSO.

Hazard Class Irritant / Potent Bioactive
Handle as High Potency API

(HPAPI)

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound & Contaminated Debris)
Applicability: Expired powder, weighing boats, contaminated gloves, and absorbent pads.[1]

Segregation: Isolate Ono-DI-004 waste from oxidizers and acids.[1]

Primary Containment: Place solid waste into a clear polyethylene bag (minimum 4 mil

thickness) or a dedicated wide-mouth HDPE jar.[1]

Double Bagging: If using bags, seal the primary bag with tape (gooseneck seal) and place it

inside a second bag.

Labeling: Affix a hazardous waste label.

Constituents: "Ono-DI-004 (EP1 Agonist) - Solid Debris"[1]

Hazard Checkbox: Toxic, Irritant.

Storage: Store in a satellite accumulation area (SAA) until pickup.

Protocol B: Liquid Waste (Stock Solutions & Mother Liquors)
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Applicability: DMSO or Ethanol stock solutions, reaction mixtures.[1]

Solvent Compatibility: Ensure the waste solvent (e.g., DMSO) is compatible with the waste

container (HDPE or Amber Glass).

Collection: Pour liquid waste into a narrow-mouth solvent waste container.

Crucial: Do not fill >90% capacity to allow for thermal expansion.

Segregation: Keep separate from halogenated waste if the solvent is non-halogenated (e.g.,

Ethanol). If dissolved in DCM/Chloroform, segregate into "Halogenated Waste".

Labeling:

Constituents: "Ono-DI-004 (<1%) in [Solvent Name]"

Hazard Checkbox: Flammable (if ethanol), Toxic.

Protocol C: Empty Container Management (The "Triple Rinse" Rule)
Applicability: Vials that contained Ono-DI-004.[1]

To classify a container as "RCRA Empty" (and thus non-hazardous trash), you must remove the

acute hazard.

Rinse 1: Add Ethanol or DMSO (approx. 10% of container volume) to the vial. Cap and

vortex/shake vigorously for 30 seconds.

Action: Pour rinsate into the Liquid Waste container (Protocol B).[1]

Rinse 2: Repeat with fresh solvent. Decant into Liquid Waste.

Rinse 3: Repeat with fresh solvent. Decant into Liquid Waste.

Final Step: Deface the label on the vial. Allow the solvent to evaporate in a fume hood.

Disposal: The dry, defaced, triple-rinsed vial can now be discarded in the Glass/Sharps bin

(or according to local "P-listed" waste rules if your institution is strictly regulated—consult

your EHS officer). When in doubt, dispose of the vial as solid hazardous waste (Protocol A).
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Scientific Rationale: Why Incineration?
We do not use chemical deactivation (e.g., bleach) for Ono-DI-004 because:

Complex Structure: The molecule contains a cyclohexane carboxylic acid moiety and a

hydroxy-oxocyclopentyl group.[1] Oxidative degradation (bleach) may not fully destroy the

pharmacophore, potentially leaving bioactive degradation products.

Environmental Persistence: Prostanoid analogs can be stable in aqueous environments.

Certainty: High-temperature incineration (>1000°C) guarantees the mineralization of the

compound into CO₂ and H₂O, eliminating all biological risk.[1]

Operational Workflow Diagram
The following logic gate ensures the correct routing of Ono-DI-004 waste streams.
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Caption: Decision tree for the segregation and disposal of Ono-DI-004, ensuring all bioactive

residues are routed to incineration.

Emergency Procedures (Spill Response)
In the event of a spill outside a containment device (fume hood):

Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and a

lab coat. If the spill is powder and airborne, use N95 or P100 respiratory protection.

Containment:

Liquid Spill: Cover with an absorbent pad or vermiculite.

Powder Spill: Cover with a damp paper towel (dampened with Ethanol) to prevent dust

generation.[1] Do not dry sweep.

Cleanup: Wipe the area from the perimeter inward.

Disposal: Place all cleanup materials into a hazardous waste bag (Protocol A).

Decontamination: Wash the surface with a soap/water solution after the initial solvent wipe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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